![molecular formula C8H13Cl4NO B6183695 3-(trichloromethyl)-8-azabicyclo[3.2.1]octan-3-ol hydrochloride CAS No. 2648944-99-2](/img/new.no-structure.jpg)
3-(trichloromethyl)-8-azabicyclo[3.2.1]octan-3-ol hydrochloride
Overview
Description
3-(Trichloromethyl)-8-azabicyclo[321]octan-3-ol hydrochloride is a chemical compound characterized by its unique bicyclic structure
Preparation Methods
Synthetic Routes and Reaction Conditions
The synthesis of 3-(trichloromethyl)-8-azabicyclo[3.2.1]octan-3-ol hydrochloride typically involves the use of organocatalysis. One common method includes the reaction of a β-ketoester with crotonaldehyde under specific conditions to form the bicyclic framework . The reaction conditions often involve the use of aminocatalysts and carbenes to achieve the desired product .
Industrial Production Methods
Industrial production methods for this compound are not well-documented in the literature. the principles of organocatalysis and the use of specific catalysts and reagents can be scaled up for industrial applications.
Chemical Reactions Analysis
Types of Reactions
3-(Trichloromethyl)-8-azabicyclo[3.2.1]octan-3-ol hydrochloride can undergo various chemical reactions, including:
Oxidation: This reaction involves the addition of oxygen or the removal of hydrogen.
Reduction: This reaction involves the addition of hydrogen or the removal of oxygen.
Substitution: This reaction involves the replacement of one atom or group of atoms with another.
Common Reagents and Conditions
Common reagents used in these reactions include oxidizing agents like potassium permanganate and reducing agents like sodium borohydride. The conditions for these reactions vary depending on the desired outcome but often involve controlled temperatures and specific solvents.
Major Products Formed
The major products formed from these reactions depend on the specific reaction conditions and reagents used. For example, oxidation may yield different products compared to reduction or substitution reactions.
Scientific Research Applications
3-(Trichloromethyl)-8-azabicyclo[3.2.1]octan-3-ol hydrochloride has several scientific research applications:
Biology: The compound’s unique structure makes it a candidate for studying biological interactions and mechanisms.
Industry: It can be used in the production of specialized materials and chemicals.
Mechanism of Action
The mechanism of action of 3-(trichloromethyl)-8-azabicyclo[3.2.1]octan-3-ol hydrochloride involves its interaction with specific molecular targets and pathways.
Comparison with Similar Compounds
Similar Compounds
Uniqueness
3-(Trichloromethyl)-8-azabicyclo[3.2.1]octan-3-ol hydrochloride is unique due to its trichloromethyl group, which imparts distinct chemical properties and reactivity compared to other similar compounds. This uniqueness makes it valuable for specific applications in research and industry.
Properties
CAS No. |
2648944-99-2 |
|---|---|
Molecular Formula |
C8H13Cl4NO |
Molecular Weight |
281 |
Purity |
95 |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
